(3Z,6Z)-dodeca-3,6-dien-1-ylsulfamic acid
Overview
Description
(3Z,6Z)-dodeca-3,6-dien-1-ylsulfamic acid is a member of the class of sulfamic acids that is sulfamic acid in which one of the amino hydrogens has been replaced by a (3Z,6Z)-dodeca-3,6-dien-1-yl group. It has a role as a kairomone and a Daphnia pulex metabolite. It is a conjugate acid of a (3Z,6Z)-dodeca-3,6-dien-1-ylsulfamate.
Scientific Research Applications
Pheromone Research in Termites
(3Z,6Z)-dodeca-3,6-dien-1-ylsulfamic acid has been identified as a component in the sex-pairing pheromone of various termite species. For instance, in Ancistrotermes dimorphus, this compound plays a crucial role in couple formation and maintenance, being produced and released by the female's sternal gland. It has been found to be highly attractive to males, evoking tandem behavior at short distances (Wen et al., 2015). Similar findings have been reported in other termite species, where (3Z,6Z)-dodeca-3,6-dien-1-ylsulfamic acid acts as a major component of the pheromone system, significantly influencing mating and social behaviors (Dolejšová et al., 2018).
Synthesis and Chemical Analysis
This compound has also been a focus in the field of synthetic chemistry. Studies have explored its synthesis and the synthesis of its analogs for various applications, including as intermediates in the production of other complex organic molecules. For instance, its synthesis has been detailed in the context of producing labeled linoleic acid and arachidonic acid, which are significant in biological studies (Berdeaux et al., 1995).
Environmental and Biological Applications
Research into the environmental and biological implications of (3Z,6Z)-dodeca-3,6-dien-1-ylsulfamic acid has been conducted. For example, its role in the degradation pathways of certain environmental pollutants has been studied. This includes its involvement in the breakdown and utilization of substances like sodium dodecyl sulfate by bacteria, demonstrating its potential importance in environmental remediation processes (Liang et al., 2014).
properties
Product Name |
(3Z,6Z)-dodeca-3,6-dien-1-ylsulfamic acid |
|---|---|
Molecular Formula |
C12H23NO3S |
Molecular Weight |
261.38 g/mol |
IUPAC Name |
[(3Z,6Z)-dodeca-3,6-dienyl]sulfamic acid |
InChI |
InChI=1S/C12H23NO3S/c1-2-3-4-5-6-7-8-9-10-11-12-13-17(14,15)16/h6-7,9-10,13H,2-5,8,11-12H2,1H3,(H,14,15,16)/b7-6-,10-9- |
InChI Key |
DLEYFILNNFMARG-HZJYTTRNSA-N |
Isomeric SMILES |
CCCCC/C=C\C/C=C\CCNS(=O)(=O)O |
Canonical SMILES |
CCCCCC=CCC=CCCNS(=O)(=O)O |
Origin of Product |
United States |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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